Cas no 1864014-06-1 (1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride)

• Product Name: 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride
• CAS No: 1864014-06-1
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 5719980
• PubChem ID: 86262983
• Update Time: 2025-11-06

1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-methylbutan-1-amine;hydrochloride
• F2167-2043
• 1-(4-methoxyphenyl)-3-methylbutan-1-amine hydrochloride
• 1-(4-methoxyphenyl)-3-methylbutan-1-aminehydrochloride
• AKOS026747665
• 1864014-06-1
• EN300-240541
• 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride

• Inchi： 1S/C12H19NO.ClH/c1-9(2)8-12(13)10-4-6-11(14-3)7-5-10;/h4-7,9,12H,8,13H2,1-3H3;1H
• InChI Key： BATILOWXXOHESC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)C(CC(C)C)N

Computed Properties

• Exact Mass: 229.1233420g/mol
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride

1-(4-Methoxyphenyl)-3-methylbutan-1-amine Hydrochloride (CAS No. 1864014-06-1): A Comprehensive Overview

1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride (CAS No. 1864014-06-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPMB-HCl, is a derivative of phenethylamines and exhibits a unique structure that includes a 4-methoxyphenyl group and a 3-methylbutan-1-amine moiety. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride is characterized by its aromatic ring with a methoxy substituent at the para position, which imparts specific pharmacological properties. The presence of the methylbutan-1-amine group adds to the compound's complexity and potential biological activity. This combination of functional groups suggests that the compound may interact with specific receptors or enzymes, making it an interesting target for further investigation.

Recent studies have explored the potential therapeutic applications of 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride. One notable area of research is its potential as an antidepressant. Preliminary in vitro and in vivo studies have shown that this compound can modulate serotonin and dopamine levels, which are key neurotransmitters involved in mood regulation. These findings suggest that MMPMB-HCl may have a role in treating mood disorders such as depression and anxiety.

In addition to its potential as an antidepressant, 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride has been investigated for its analgesic properties. Research has indicated that the compound can interact with opioid receptors, potentially providing pain relief without the adverse effects associated with traditional opioids. This makes it an attractive candidate for developing safer and more effective pain management therapies.

The pharmacokinetic profile of MMPMB-HCl has also been studied to understand its behavior in biological systems. Studies have shown that the compound is well-absorbed after oral administration and has a favorable distribution profile. Its metabolism involves multiple pathways, including oxidation and conjugation, which contribute to its overall safety and efficacy. These findings are crucial for optimizing dosing regimens and minimizing side effects in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride in human subjects. Early results from phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse events reported. These promising findings have paved the way for further clinical investigations, including phase II and III trials to assess its therapeutic potential in larger patient populations.

The synthesis of MMPMB-HCl involves several steps, including the formation of the 4-methoxyphenyl group and the 3-methylbutan-1-amine moiety, followed by their coupling to form the final product. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound meets rigorous quality standards for pharmaceutical use. These synthetic methods are crucial for scaling up production to meet clinical trial demands and eventual commercialization.

In conclusion, 1-(4-Methoxyphenyl)-3-methylbutan-1-amine hydrochloride (CAS No. 1864014-06-1) is a promising compound with potential applications in treating mood disorders and pain management. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As clinical trials progress, it is hoped that this compound will contribute to the advancement of therapeutic options for patients suffering from these conditions.